
Sulfo-Cy3 Tetrazine Potassium Salt: Technical
Profile & Application Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Sulfo-CY3 tetrazine (potassium)

Cat. No.: B12400245

Get Quote

Executive Summary
Sulfo-Cy3 tetrazine potassium salt is a water-soluble, third-generation cyanine fluorophore

functionalized with a methyltetrazine moiety.[1] It is designed for ultra-fast, bioorthogonal

labeling via the Inverse Electron Demand Diels-Alder (IEDDA) reaction.[2] Unlike traditional N-

hydroxysuccinimide (NHS) esters or maleimides, this reagent targets trans-cyclooctene (TCO)

or cyclopropene derivatives, enabling copper-free, fluorogenic labeling in live cells and in vivo

models.

This guide details the physicochemical properties, reaction mechanisms, and validated

protocols for utilizing Sulfo-Cy3 tetrazine in high-fidelity molecular imaging and drug

development.

Chemical Profile & Physicochemical Properties[3][4]
[5][6][7]
Identity & Nomenclature

Common Name: Sulfo-Cy3 tetrazine (Potassium salt), Sulfo-Cyanine3 methyltetrazine.[1]
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CAS Number:2055138-86-6 (General identifier for Sulfo-Cy3 tetrazine forms; specific salt

forms often share the parent CAS or have proprietary registry numbers).[3][4][5]

Chemical Formula:

(Potassium salt form).

Molecular Weight: ~838.05 Da (Potassium salt); ~800 Da (Free anion).

Physicochemical Data Table
Property Value Notes

Appearance Dark Red Powder Hygroscopic; store desiccated.

Solubility High (Water, DMSO, DMF)
>30 mg/mL in water due to

sulfonate groups.

Excitation Max (

)
548 nm

Compatible with 532 nm or

555 nm lasers.

Emission Max (

)
563 nm Bright orange fluorescence.

Extinction Coefficient (

)

162,000 High absorptivity for sensitive

detection.

Quantum Yield (

)
~0.10 (in water)

Increases significantly in

organic solvents or upon

protein binding.

Correction Factor (

)
0.06

Used for protein concentration

correction.

Mechanism of Action: The IEDDA Reaction
The core utility of Sulfo-Cy3 tetrazine lies in its reactivity toward strained alkenes (dienophiles)

such as trans-cyclooctene (TCO). This reaction, the Inverse Electron Demand Diels-Alder
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(IEDDA) cycloaddition, is thermodynamically driven by the relief of ring strain and the

irreversible release of nitrogen gas (

).

Key Advantages[10]
Bioorthogonality: The tetrazine-TCO pair does not cross-react with native biological

functional groups (amines, thiols, hydroxyls).

Kinetics: Reaction rates (

) can exceed

, orders of magnitude faster than azide-alkyne click chemistry (SPAAC).

Fluorogenicity: The fluorescence of the tetrazine-quenched Cy3 is often restored upon

reaction with TCO (turn-on effect), reducing background noise.

Reaction Pathway Diagram
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Caption: The IEDDA reaction mechanism where Sulfo-Cy3 Tetrazine reacts with TCO to form a

stable conjugate and release nitrogen.

Applications in Drug Development & Research
Pre-Targeted In Vivo Imaging
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Directly labeled antibodies often suffer from slow clearance, causing high background signal.

Sulfo-Cy3 tetrazine enables a "Pre-targeting" strategy:

Inject: TCO-modified antibody (non-fluorescent).

Wait: Allow antibody to accumulate at the tumor and clear from blood (24-48 hrs).

Chase: Inject small molecule Sulfo-Cy3 tetrazine.

Click: Rapid reaction occurs at the tumor site; excess dye clears renally within minutes due

to high water solubility.

Flow Cytometry & Microscopy
Ideal for pulse-chase experiments. Cells can be metabolically labeled with TCO-sugars or

amino acids, then stained with Sulfo-Cy3 tetrazine. The high solubility prevents non-specific

hydrophobic binding to cell membranes, a common issue with non-sulfonated dyes.

Experimental Protocols
Protocol A: Labeling TCO-Modified Proteins
Objective: Conjugate Sulfo-Cy3 tetrazine to a purified protein previously modified with TCO-

NHS ester.

Materials:

TCO-labeled Protein (

in PBS).

Sulfo-Cy3 Tetrazine stock (

in anhydrous DMSO or water).

Desalting column (e.g., PD-10 or Zeba Spin).

Step-by-Step Methodology:
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Stoichiometry Calculation: Use a 1.5x to 5x molar excess of Sulfo-Cy3 tetrazine over the

TCO groups on the protein.

Note: Because the reaction is so efficient, large excesses are rarely needed.

Reaction: Add the dye stock to the protein solution.

Conditions: Incubate for 15–30 minutes at Room Temperature (RT). No catalyst required.

[2][6][7]

Quenching (Optional): Add excess free TCO (e.g., TCO-amine) to scavenge unreacted

tetrazine if purification is not immediate.

Purification: Remove excess dye using a desalting column equilibrated with PBS. The large

size difference (Protein > 10 kDa vs. Dye ~0.8 kDa) allows easy separation.

Quantification: Measure absorbance at 280 nm (

) and 548 nm (

).

Calculate Degree of Labeling (DOL):

Where protein concentration is corrected:

Protocol B: Storage & Handling[7]
Lyophilized Powder: Store at -20°C, desiccated, and protected from light. Stable for 12+

months.

Stock Solution: Dissolve in water or DMSO.[8][6] Aliquot and store at -20°C. Avoid repeated

freeze-thaw cycles. Use within 1 month if dissolved in water (hydrolysis risk over long

periods).

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Labeling Efficiency TCO hydrolysis on protein

TCO is susceptible to

isomerization/hydrolysis over

time. Use fresh TCO-proteins.

Precipitation Dye aggregation

Ensure the "Sulfo" form

(Potassium salt) is used. Avoid

high salt concentrations (>1M

NaCl) during labeling.

High Background Non-specific binding

Perform a "blocking" step with

free TCO or wash cells

extensively. Ensure dye

concentration is <10 µM for

live cells.

Workflow Visualization
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Quality Control

Start: TCO-Modified Biomolecule
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of Sulfo-Cy3 Tetrazine
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Purification
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Caption: Standard workflow for labeling biomolecules with Sulfo-Cy3 Tetrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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